Cas no 139769-18-9 (2-(3-Fluorophenyl)aniline Hydrochloride)

• Product name: 2-(3-Fluorophenyl)aniline Hydrochloride
• CAS No: 139769-18-9
• MF: C₁₂H₁₁ClFN
• MW: 223.673845529556
• MDL: MFCD06795781
• CID: 1025052
• PubChem ID: 2758972

2-(3-Fluorophenyl)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-[1,1'-biphenyl]-2-amine hydrochloride
• 2-(3-fluorophenyl)aniline,hydrochloride
• 3'-Fluoro-[1,1'-biphenyl]-2-aminehydrochloride
• 2-amino-3'-fluorobiphenyl hydrochloride
• 3'-fluorobiphenyl-2-amine hydrochloride
• J-007316
• DTXSID40374575
• MFCD06795781
• 2-(3-fluorophenyl)aniline;hydrochloride
• CS-0205043
• 2-(3-fluorophenyl)aniline Hydrochloride
• AKOS015999279
• YKGDEUOROHULIB-UHFFFAOYSA-N
• [1,1'-Biphenyl]-2-amine, 3'-fluoro-, hydrochloride (1:1)
• BS-21395
• 3'-fluoro-biphenyl-2-ylamine, hydrochloride
• SCHEMBL9312308
• 139769-18-9
• 2-(3-Fluorophenyl)aniline, HCl
• 2-(3-Fluorophenyl)aniline HCl
• SB77089
• 3'-Fluorobiphenyl-2-ylamine hydrochloride
• 2-(3-Fluorophenyl)aniline Hydrochloride

• MDL： MFCD06795781
• Inchi： InChI=1S/C12H10FN.ClH/c13-10-5-3-4-9(8-10)11-6-1-2-7-12(11)14;/h1-8H,14H2;1H
• InChI Key： YKGDEUOROHULIB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=CC(=CC=C2)F)N.Cl

Computed Properties

• Exact Mass: 223.05600
• Monoisotopic Mass: 223.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• PSA: 26.02000
• LogP: 4.45810

2-(3-Fluorophenyl)aniline Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

2-(3-Fluorophenyl)aniline Hydrochloride Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-Fluorophenyl)aniline Hydrochloride

Introduction to 2-(3-Fluorophenyl)aniline Hydrochloride (CAS No. 139769-18-9)

2-(3-Fluorophenyl)aniline Hydrochloride, with the CAS number 139769-18-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of 2-(3-fluorophenyl)aniline, which is characterized by its unique aromatic and heterocyclic structure. The presence of a fluorine atom in the phenyl ring imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-(3-Fluorophenyl)aniline Hydrochloride consists of an aniline moiety substituted with a 3-fluorophenyl group, forming a complex aromatic system. The hydrochloride salt form enhances its solubility in aqueous media, which is crucial for its application in biological systems. This compound has been extensively studied for its potential as a building block in the development of novel drugs, particularly those targeting central nervous system (CNS) disorders and cancer.

Recent research has highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(3-Fluorophenyl)aniline Hydrochloride derivatives exhibit potent anti-inflammatory and analgesic effects, making them promising candidates for the treatment of chronic pain conditions. The fluorine atom's presence in the phenyl ring enhances the compound's lipophilicity, which facilitates its penetration through biological membranes and improves its bioavailability.

In addition to its potential therapeutic applications, 2-(3-Fluorophenyl)aniline Hydrochloride has been utilized as a key intermediate in the synthesis of various agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 reported that this compound serves as a precursor for the synthesis of novel herbicides with enhanced selectivity and efficacy against broad-spectrum weeds. The unique chemical properties of 2-(3-Fluorophenyl)aniline Hydrochloride make it an attractive candidate for further exploration in both pharmaceutical and agricultural research.

The synthesis of 2-(3-Fluorophenyl)aniline Hydrochloride typically involves several steps, including the formation of the aniline derivative followed by substitution with a 3-fluorophenyl group. Various methods have been reported in the literature, each with its advantages and limitations. One common approach involves the reaction of 3-fluorobenzoyl chloride with aniline under controlled conditions, followed by hydrolysis to form the desired product. The resulting compound can then be converted to its hydrochloride salt form through treatment with hydrochloric acid.

The physical and chemical properties of 2-(3-Fluorophenyl)aniline Hydrochloride are well-documented. It appears as a white crystalline solid with a melting point ranging from 175°C to 178°C. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol, which facilitates its use in various chemical reactions and biological assays. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

In terms of safety, 2-(3-Fluorophenyl)aniline Hydrochloride should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn during handling to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations when working with this compound to ensure safe laboratory practices.

The future prospects for 2-(3-Fluorophenyl)aniline Hydrochloride are promising. Ongoing research continues to explore its potential applications in drug discovery and development, as well as its role as an intermediate in the synthesis of other valuable compounds. With advancements in synthetic methods and analytical techniques, it is likely that new derivatives of this compound will be discovered, further expanding its utility in various scientific fields.

In conclusion, 2-(3-Fluorophenyl)aniline Hydrochloride (CAS No. 139769-18-9) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and improving human health.